Cas no 333761-16-3 (5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid)

5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a trifluoromethyl group and a dimethoxyphenyl moiety. The carboxylic acid functional group enhances its potential for further derivatization, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, while the dimethoxyphenyl substitution may influence binding affinity in target interactions. This compound is particularly valuable in the synthesis of bioactive molecules, offering a balance of reactivity and structural diversity for drug discovery applications. Its well-defined structure ensures reproducibility in research and development processes.

5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid structure

333761-16-3 structure

Product Name:5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid

CAS No:333761-16-3

MF:C₁₆H₁₂F₃N₃O₄

MW:367.27939414978

MDL:MFCD01194582

CID:3056638

PubChem ID:1046582

Update Time:2025-06-08

5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- <br>5-(3,4-Dimethoxy-phenyl)-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carb oxylic acid
- 5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- AB00098696-01
- AG-219/37073001
- SMR000105261
- STK376850
- SCHEMBL4203865
- 5-(3,4-dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- HMS2298L21
- 5-(3,4-dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- H25426
- ALBB-009920
- MLS000109317
- AKOS000560681
- CS-0318066
- CHEMBL1605110
- 333761-16-3
- MFCD01194582
- Z235352921
- APPISXLWZYHSDY-UHFFFAOYSA-N
- pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 5-(3,4-dimethoxyphenyl)-7-(trifluoromethyl)-
- MLS002540100
- CCG-121937
- LS-03339
- 5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid
- MDL： MFCD01194582
- Inchi： 1S/C16H12F3N3O4/c1-25-11-4-3-8(5-12(11)26-2)9-6-13(16(17,18)19)22-14(20-9)7-10(21-22)15(23)24/h3-7H,1-2H3,(H,23,24)
- InChI Key： APPISXLWZYHSDY-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2C=CC(=C(C=2)OC)OC)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

Exact Mass: 367.07799036Da
Monoisotopic Mass: 367.07799036Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 521
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 86Å²

Experimental Properties

Density: 1.5±0.1 g/cm3

5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic Acid Pricemore >>

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Chemenu	CM271516-1g	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	333761-16-3	97%	1g	$***	2023-03-30
abcr	AB407429-500 mg	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	333761-16-3		500MG	€254.60	2023-01-22
abcr	AB407429-1 g	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	333761-16-3		1g	€322.50	2023-04-25
abcr	AB407429-5 g	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	333761-16-3		5g	€907.00	2023-04-25
Matrix Scientific	040812-500mg	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	333761-16-3		500mg	$218.00	2023-09-06
Matrix Scientific	040812-1g	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	333761-16-3		1g	$252.00	2023-09-06
Matrix Scientific	040812-5g	5-(3,4-Dimethoxyphenyl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	333761-16-3		5g	$790.00	2023-09-06
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